Cas no 2137576-37-3 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-4-yl)butanoic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-4-yl)butanoic acid
• CAS No: 2137576-37-3
• MF: C₂₄H₂₂N₂O₄
• MW: 402.442486286163
• CID: 5760317
• PubChem ID: 165800709
• Update Time: 2025-05-22

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2137576-37-3
• EN300-657858
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-4-yl)butanoic acid

• Inchi： 1S/C24H22N2O4/c1-24(14-22(27)28,16-10-12-25-13-11-16)26-23(29)30-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-13,21H,14-15H2,1H3,(H,26,29)(H,27,28)
• InChI Key： NBHLARKSBCHIIA-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C1C=CN=CC=1)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 402.15795719g/mol
• Monoisotopic Mass: 402.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-4-yl)butanoic acid

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-4-yl)butanoic acid

Chemical Structure and Properties

The compound 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-4-yl)butanoic acid, with CAS No. 2137576-37-3, is a complex organic molecule that combines several functional groups, each contributing to its unique chemical properties. The molecule features a fluorenylmethoxycarbonyl (Fmoc) group, a pyridine ring, and a butanoic acid moiety. These groups are strategically positioned to influence the compound's reactivity, solubility, and stability.

The Fmoc group is a well-known protecting group in peptide synthesis, providing excellent stability under basic conditions while being easily removable under acidic conditions. This makes the compound highly versatile in various chemical reactions, particularly in the field of organic synthesis and drug discovery.

The pyridine ring introduces aromaticity and potential for hydrogen bonding, enhancing the compound's ability to interact with biological targets. The butanoic acid group adds acidity and can participate in esterification or amidation reactions, further expanding the compound's utility.

Recent studies have highlighted the importance of such multifunctional compounds in drug design, where the combination of different functional groups can lead to molecules with unique pharmacokinetic profiles and improved bioavailability.

Synthesis and Applications

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and protecting group strategies. The use of the Fmoc group during synthesis ensures that intermediate products remain stable during subsequent reaction steps.

One of the most promising applications of this compound is in the field of medicinal chemistry. Researchers have explored its potential as a building block for peptide-based drugs, where its Fmoc group plays a critical role in controlling the reactivity of amino acids during peptide assembly.

In addition to its role in peptide synthesis, this compound has shown potential in materials science. Its ability to form stable amide bonds makes it a candidate for use in polymer chemistry, where it can serve as a monomer for constructing functional polymers with tailored properties.

Recent Research Findings

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets. Molecular docking studies have revealed that the pyridine ring can act as a binding site for metal ions, suggesting its potential use in metalloenzyme inhibitors or as a chelating agent.

Furthermore, studies on the compound's photophysical properties have shown that it exhibits fluorescence under certain conditions. This property could be exploited in sensors or imaging agents for biomedical applications.

In conclusion, the compound 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(pyridin-4-yl)butanoic acid, with CAS No. 2137576-37-3, represents a valuable tool in modern organic synthesis and materials science. Its versatile structure and unique functional groups make it a subject of ongoing research interest across multiple disciplines.